Cas no 2097862-75-2 (4-(1-cyclopentanecarbonylpiperidin-4-yl)oxy-2-methylpyrimidine)

• Product Name: 4-(1-cyclopentanecarbonylpiperidin-4-yl)oxy-2-methylpyrimidine
• CAS No: 2097862-75-2
• MF: C₁₆H₂₃N₃O₂
• MW: 289.372723817825
• CID: 6218661
• PubChem ID: 121162393
• Update Time: 2025-05-25

4-(1-cyclopentanecarbonylpiperidin-4-yl)oxy-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(1-cyclopentanecarbonylpiperidin-4-yl)oxy-2-methylpyrimidine
• F6479-5833
• 2097862-75-2
• cyclopentyl(4-((2-methylpyrimidin-4-yl)oxy)piperidin-1-yl)methanone
• AKOS032457790
• cyclopentyl-[4-(2-methylpyrimidin-4-yl)oxypiperidin-1-yl]methanone
• 4-[(1-cyclopentanecarbonylpiperidin-4-yl)oxy]-2-methylpyrimidine

• Inchi： 1S/C16H23N3O2/c1-12-17-9-6-15(18-12)21-14-7-10-19(11-8-14)16(20)13-4-2-3-5-13/h6,9,13-14H,2-5,7-8,10-11H2,1H3
• InChI Key： QXNISWLTDYVCBL-UHFFFAOYSA-N
• SMILES： O(C1C=CN=C(C)N=1)C1CCN(CC1)C(C1CCCC1)=O

Computed Properties

• Exact Mass: 289.17902698g/mol
• Monoisotopic Mass: 289.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.3Ų

Additional information on 4-(1-cyclopentanecarbonylpiperidin-4-yl)oxy-2-methylpyrimidine

4-(1-Cyclopentanecarbonylpiperidin-4-yl)oxy-2-methylpyrimidine: A Comprehensive Overview

4-(1-Cyclopentanecarbonylpiperidin-4-yl)oxy-2-methylpyrimidine, with the CAS number 2097862-75-2, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrimidine ring with a cyclopentane-modified piperidine group, offering a versatile platform for various chemical and biological applications.

The molecular structure of 4-(1-cyclopentanecarbonylpiperidin-4-yl)oxy-2-methylpyrimidine is notable for its intricate arrangement of functional groups. The pyrimidine ring, a six-membered aromatic structure with two nitrogen atoms, serves as the central framework. Attached to this ring is a piperidine group, which is a six-membered saturated ring containing one nitrogen atom. The piperidine group is further substituted with a cyclopentane carbonyl group, adding complexity and potential reactivity to the molecule. This combination of structural elements makes the compound a promising candidate for exploring novel chemical reactions and biological interactions.

Recent studies have highlighted the potential of 4-(1-cyclopentanecarbonylpiperidin-4-yl)oxy-2-methylpyrimidine in drug discovery and development. Researchers have investigated its ability to act as a scaffold for designing bioactive molecules, particularly in the context of enzyme inhibition and receptor binding. The compound's unique topology allows for diverse substitution patterns, enabling the creation of derivatives with tailored pharmacokinetic and pharmacodynamic properties.

One of the most exciting developments involving this compound is its application in medicinal chemistry. Scientists have explored its role as a lead compound for developing inhibitors targeting specific protein kinases, which are crucial in various disease pathways, including cancer and inflammatory disorders. The integration of the cyclopentane moiety into the piperidine group has been shown to enhance the compound's stability and bioavailability, making it an attractive candidate for preclinical studies.

In addition to its therapeutic potential, 4-(1-cyclopentanecarbonylpiperidin-4-yl)oxy-2-methylpyrimidine has also been studied for its role in chemical synthesis as an intermediate in the construction of more complex molecules. Its reactivity under various reaction conditions has been thoroughly examined, revealing its suitability for participating in nucleophilic substitutions, cyclizations, and other key organic transformations.

From an environmental perspective, researchers have evaluated the biodegradation and eco-toxicological profiles of this compound to ensure its safe handling and disposal. These studies have provided valuable insights into its environmental impact, contributing to sustainable practices in chemical manufacturing.

Looking ahead, ongoing research aims to further elucidate the mechanistic details of 4-(1-cyclopentanecarbonylpiperidin-4-yl)oxy-2-methylpyrimidine's interactions with biological systems. Advanced computational methods, such as molecular docking and dynamics simulations, are being employed to predict its binding affinities and selectivities toward target proteins. These efforts are expected to pave the way for the development of next-generation therapeutics based on this compound.

In conclusion, 4-(1-cyclopentanecarbonylpiperidin-4-yl)oxy-2-methylpyrimidine stands as a testament to the ingenuity of modern organic chemistry. Its intricate structure, coupled with its diverse functional groups, positions it as a valuable tool in both academic research and industrial applications. As ongoing investigations continue to uncover new facets of its potential, this compound remains at the forefront of scientific innovation.